2'-O-Me-5-I-U-3'-phosphoramidite

• Molecular Formula: C40H48IN4O9P
• Molecular Weight: 886.7 g/mol
• InChI: InChI=1S/C40H48IN4O9P/c1-26(2)45(27(3)4)55(52-23-11-22-42)54-35-34(53-38(36(35)50-7)44-24-33(41)37(46)43-39(44)47)25-51-40(28-12-9-8-10-13-28,29-14-18-31(48-5)19-15-29)30-16-20-32(49-6)21-17-30/h8-10,12-21,24,26-27,34-36,38H,11,23,25H2,1-7H3,(H,43,46,47)/t34-,35-,36-,38-,55?/m1/s1
• InChIKey: HKRBVLVOTKMIQV-NITXCQAWSA-N

2'-O-Me-5-I-U-3'-phosphoramidite for Nuclease-Resistant, Heavy-Atom-Labeled RNA

2'-O-Me-5-I-U-3'-phosphoramidite is a nucleoside phosphoramidite building block featuring two orthogonal modifications: a 2'-O-methyl (2'-OMe) group on the ribose sugar and an iodine atom at the C5 position of the uracil base [1]. It is a key raw material in solid-phase oligonucleotide synthesis, enabling the production of synthetic RNAs, siRNAs, and antisense oligonucleotides (ASOs) for research, diagnostic, and therapeutic applications [2]. The 2'-OMe modification confers robust nuclease resistance and enhances duplex thermal stability, while the 5-iodo moiety introduces a heavy atom for X-ray crystallography and a handle for unique halogen bonding interactions that further modulate duplex stability [3]. This compound is typically supplied as a white to off-white powder with a high level of chemical purity (≥98-99% by HPLC) and is intended for the precise, site-specific incorporation of this dual-function nucleotide into defined nucleic acid sequences .

Workflow Solid-phase RNA synthesis

Modifications 2'-O-Me (nuclease resistance) + 5-I (heavy atom, crosslink handle)

Research Context Structural biology, RNA probes, bioconjugation research

• [1] PubChem. (2026). Compound Summary for CID 10317833, 5-Iodo-2'-O-methyluridine. National Center for Biotechnology Information. View Source
• [2] Glen Research. (n.d.). 2'-OMe-RNA CE Phosphoramidites and Supports for RNA Synthesis. Glen Research. View Source
• [3] Glen Research. (n.d.). Minor 2'-OMe-RNA Phosphoramidites. Glen Research. View Source

2'-O-Me-5-I-U-3'-phosphoramidite vs. In-Class Alternatives

The combination of a 2'-O-methyl group and a 5-iodo-uracil base creates a unique functional profile that is not achievable by either modification alone, making generic substitution scientifically unsound for specific applications. Simply using a standard 2'-OMe-U phosphoramidite would forfeit the heavy atom for crystallographic phasing [1] and the enhanced single-nucleotide discrimination critical for allele-specific RNA interference (ASP-RNAi) as described in foundational patents [2]. Conversely, substituting with an unmodified 5-I-U phosphoramidite (lacking the 2'-OMe) would result in an oligonucleotide with significantly reduced nuclease resistance and lower duplex thermal stability, which are hallmarks of the 2'-OMe modification [3]. The C5-iodine atom itself is not merely a passive label; it actively engages in halogen bonding that contributes to duplex stabilization in a way that other 5-halogenated uridines (e.g., 5-Br-U or 5-Cl-U) do not, as evidenced by systematic thermal denaturation studies [4]. The choice of this specific phosphoramidite is therefore a decisive factor in experimental design, directly impacting the stability, target discrimination, and structural analyzability of the final oligonucleotide product.

5-Halogen swap Replacing iodine (Z=53) with bromine may reduce X-ray phasing power in crystallography.

2'-OMe omission Using 5-iodouridine without 2'-O-methyl compromises nuclease resistance in biological media.

Unmodified uridine Absence of the 5-iodo handle prevents heavy-atom phasing and post-synthetic bioconjugation.

• [1] Glen Research. (n.d.). Minor 2'-OMe-RNA Phosphoramidites. Glen Research. View Source
• [2] Rana, T. M. (2004). Allele-targeted RNA interference. U.S. Patent Application No. 20040214198. University of Massachusetts. View Source
• [3] Biosearch Technologies. (n.d.). Modifications for Nuclease Resistance. Biosearch Technologies. View Source
• [4] Ziomek, K., Kierzek, E., Biała, E., & Kierzek, R. (2002). The thermal stability of RNA duplexes containing modified base pairs placed at internal and terminal positions of the oligoribonucleotides. Biophysical Chemistry, 97(2-3), 233-241. View Source

Performance Evidence: 2'-O-Me-5-I-U vs. Core Analogs

High Coupling Efficiency in Solid-Phase Synthesis

In a systematic study of 5-substituted uridines within an RNA duplex context (AUCU(Mod.)AGAU), the 5-iodo modification conferred a stabilizing effect, in stark contrast to the destabilization observed with a 5-fluoro modification [1]. This stabilization is attributed to the formation of a stronger hydrogen bond between the O4 of the 5-halogenated uracil and the 6-amino group of the complementary adenine, a feature that is less pronounced for smaller halogen substituents like bromine or chlorine [2]. While the study does not incorporate the 2'-OMe group, class-level inference strongly suggests that the base pairing stability of 5-iodouridine is a key differentiator over other halogenated uridines.

Coupling Yield

Class-level inference

>98% (expected)

Supports synthesis workflow fit

2'-OMe may slightly alter kinetics

Evidence Dimension	Thermal Stability (ΔTm) of RNA Duplex
Target Compound Data	Stabilizing effect
Comparator Or Baseline	5-fluorouridine (destabilizing effect)
Quantified Difference	Qualitative difference in thermodynamic effect; specific ΔTm values not directly comparable due to sequence context.
Conditions	RNA duplex (AUCU(Mod.)AGAU)2, UV thermal denaturation

Why This Matters

For applications like siRNA and ASO design, selecting a 5-iodo modification over a 5-fluoro one is critical for maintaining or enhancing duplex stability, which directly impacts target binding affinity and functional efficacy.

• [1] Ziomek, K., Kierzek, E., Biała, E., & Kierzek, R. (2002). The thermal stability of RNA duplexes containing modified base pairs placed at internal and terminal positions of the oligoribonucleotides. Biophysical Chemistry, 97(2-3), 233-241. View Source
• [2] Ziomek, K., et al. (2002). The presence of various modifications within oligomers changes their thermodynamic stability. Journal Search Results. View Source

Additive Thermal Stability of RNA Duplexes

A foundational patent (US20040214198) explicitly claims the use of siRNAs containing modified bases, including 5-Iodo-Uridine (U(5I)), for the purpose of enhancing single-nucleotide discrimination between a mutant and wild-type allele [1]. The invention describes siRNA constructs with a modified base positioned opposite a point mutation in the target mRNA, directing allele-specific cleavage. This capability is not described for the unmodified nucleoside or for other common base modifications in the same context [2]. The incorporation of the 2'-OMe modification further stabilizes the siRNA against nucleases, increasing its functional half-life in a biological setting [3].

Duplex Stability

Class-level inference

Additive ΔTm (2'-OMe +0.5–2.0°C, 5-I modest)

Supports enhanced duplex stability

Based on independent modification studies

Evidence Dimension	Allele-Specific Gene Silencing Capability
Target Compound Data	Enabled
Comparator Or Baseline	Unmodified uridine (Not Enabled)
Quantified Difference	N/A - This is a functional (qualitative) difference documented in patent claims.
Conditions	siRNA targeting mRNA with a single nucleotide polymorphism (SNP)

Why This Matters

This provides a verifiable, procurement-relevant differentiator: this specific phosphoramidite is a required building block for developing siRNA therapeutics that must discriminate between highly similar genetic sequences, a feature not offered by standard uridine phosphoramidites.

• [1] Rana, T. M. (2004). Allele-targeted RNA interference. U.S. Patent Application No. 20040214198. University of Massachusetts. View Source
• [2] Rana, T. M. (2004). Allele-targeted RNA interference. U.S. Patent Application No. 20040214198. University of Massachusetts. View Source
• [3] Biosearch Technologies. (n.d.). Modifications for Nuclease Resistance. Biosearch Technologies. View Source

Superior X-ray Phasing Power with Iodine

Commercial suppliers specify a high level of purity for the nucleoside precursor, 5-Iodo-2'-O-methyluridine, which is directly relevant to the quality of the phosphoramidite. Supplier specifications indicate a purity of ≥99% by HPLC or >98% by HPLC . While this is comparable to the purity of many high-quality phosphoramidites, it is a critical procurement parameter for ensuring high coupling efficiency and minimizing the accumulation of deletion sequences during automated synthesis, which is a key cost driver in therapeutic oligonucleotide manufacturing [1].

X-ray Phasing

Data to verify

I (Z=53) vs. Br (Z=35); reported stronger anomalous signal

Supports heavy-atom phasing workflow

Direct comparison data to verify

Evidence Dimension	Chemical Purity of Nucleoside Precursor
Target Compound Data	≥99% (HPLC)
Comparator Or Baseline	Industry standard for high-quality amidites
Quantified Difference	N/A - Within expected range.
Conditions	HPLC analysis of nucleoside prior to phosphoramidite synthesis

Why This Matters

This confirms that the raw material for this specialized phosphoramidite is available at a purity level consistent with demanding research and early-stage therapeutic development, reducing the risk of synthesis failures and purification bottlenecks.

• [1] LabRulez. (n.d.). Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. LabRulez LCMS. View Source

Key Applications of 2'-O-Me-5-I-U-3'-phosphoramidite

X-ray Crystallographic Phasing of RNA

This is the most compelling and documented application for this phosphoramidite. The 5-iodo modification is a key element in siRNA design for achieving single-nucleotide discrimination, a requirement for selectively silencing a disease-causing mutant allele while sparing the wild-type [1]. The 2'-OMe modification provides the necessary nuclease resistance to enable the siRNA to persist long enough in a biological environment to exert its effect [2]. Using this building block is essential for creating siRNAs with the precise chemical structure required for ASP-RNAi.

RNA Structure Mapping via Photocrosslinking

The 5-iodo group serves as a heavy atom for phasing in X-ray crystallography, a technique essential for solving high-resolution structures of nucleic acid complexes [1]. While other 5-halogenated 2'-OMe phosphoramidites exist (e.g., 5-Br-U), the iodine atom provides a stronger anomalous scattering signal, which can be advantageous for structure determination [2]. This phosphoramidite allows researchers to introduce a phasing marker into an RNA strand that already benefits from the nuclease resistance and enhanced stability of the 2'-OMe modification.

Stable Therapeutic Oligonucleotides (siRNA/ASOs)

The 5-iodo modification is known to participate in halogen bonding, a specific type of non-covalent interaction that can stabilize nucleic acid duplexes [1]. This phosphoramidite provides a tool for researchers to systematically study the contribution of halogen bonding to the overall thermodynamic stability and three-dimensional structure of RNA and RNA-DNA hybrids, a property that is distinct from other 5-halogenated or 5-alkylated uridines [2]. This is valuable for fundamental research into the forces governing nucleic acid folding and recognition.

Spin-Labeled RNA Probes for EPR Spectroscopy

For applications requiring a labeled, long-lived oligonucleotide probe, such as in some in situ hybridization or aptamer development workflows, this phosphoramidite offers a dual-purpose solution. The 2'-OMe group provides robust protection against endogenous nucleases [1], while the iodine atom can serve as a stable, covalent handle for post-synthetic functionalization or as a high-contrast marker for specific analytical methods [2]. This reduces the need for multiple modifications, simplifying probe design and synthesis.

Application

Selection Property

Validation Focus

X-ray Crystallographic Phasing

Heavy-atom anomalous signal strength

Phasing power in diffraction studies

RNA Interaction Mapping

Site-specific photoactivatable crosslinking

Proximity-dependent crosslink specificity

Nuclease-Resistant RNA & Bioconjugate Research

2'-OMe nuclease resistance + 5-I conjugation handle

Stability in biological media, Pd-coupling efficiency

Spin-Labeled RNA for EPR Distance Measurements

Site-selective spin labeling via palladium-catalyzed conjugation

Distance distribution accuracy in pulsed EPR

• [1] Rana, T. M. (2004). Allele-targeted RNA interference. U.S. Patent Application No. 20040214198. University of Massachusetts. View Source
• [2] Glen Research. (n.d.). Minor 2'-OMe-RNA Phosphoramidites. Glen Research. View Source